2-(4-Fluorophenyl)-6-methylpyridine

• CAS No.: 387827-69-2
• Molecular Formula: C12H10FN
• Molecular Weight: 187.21 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-6-methylpyridine
• InChI: InChI=1S/C12H10FN/c1-9-3-2-4-12(14-9)10-5-7-11(13)8-6-10/h2-8H,1H3
• InChI Key: CWIBMJIQUPLCNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C2=CC=C(C=C2)F

Description

2-(4-Fluorophenyl)-6-methylpyridine is a fluorinated pyridine derivative characterized by a 4-fluorophenyl substituent at the 2-position and a methyl group at the 6-position of the pyridine ring. This compound is synthesized via Suzuki cross-coupling between 4-fluorophenylboronic acid and 6-methylpyridine-2-sulfonyl fluoride, yielding an 80% isolated product as a yellow oil after purification .

Comparison with Similar Compounds

Table 1: Structural Features of 2-(4-Fluorophenyl)-6-methylpyridine and Analogs

Compound Name	Core Structure	Substituents/Modifications	Key Structural Notes	Reference
2-(4-Fluorophenyl)-6-methylpyridine	Pyridine	2-(4-Fluorophenyl), 6-methyl	Planar aromatic system; steric hindrance from methyl group
2-(4-Chlorophenyl)-4-(methylthio)-6-[3-(trifluoromethyl)phenyl]pyridine	Pyridine	4-Methylthio, 2-(4-chlorophenyl), 6-(3-CF₃-phenyl)	Increased electron-withdrawing effects from Cl and CF₃ groups
N-(2-Fluorophenyl)-5-[(4-methoxyphenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine	Pyrimidine	6-Methyl, 2-phenyl, fluorophenyl/methoxyphenyl substituents	Intramolecular hydrogen bonding; dihedral angles affect planarity
2-(4-Fluorophenyl)-6-methylimidazo[1,2-a]pyridine	Imidazo[1,2-a]pyridine	Fused imidazole-pyridine ring, 6-methyl, 2-(4-fluorophenyl)	Enhanced π-conjugation from fused heterocycle
2-Ethoxy-4-(4-methylphenyl)-6-phenylpyridine-3-carbonitrile	Pyridine	2-Ethoxy, 4-(4-methylphenyl), 3-cyano	Polar cyano group influences electronic properties

Key Observations :

• Ring Systems : Pyridine derivatives (e.g., 2-(4-fluorophenyl)-6-methylpyridine) are simpler and more synthetically accessible than fused heterocycles like imidazo[1,2-a]pyridine or pyrimidines .
• Substituent Effects : Electron-withdrawing groups (e.g., -F, -CF₃) enhance stability and influence reactivity, while bulky groups (e.g., phenyl, ethoxy) modulate steric interactions .

Key Observations :

• Antimicrobial Efficacy : Pyrazole-pyridine hybrids show broader-spectrum activity compared to simpler pyridines .
• Role of Fluorine : Fluorine substituents improve metabolic stability and binding affinity in both pyridines and pyrimidines .

Key Observations :

• Efficiency : Suzuki coupling offers high yields and regioselectivity for pyridine derivatives .
• Complexity : Pyrimidines require multistep syntheses, limiting scalability compared to pyridines .